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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B1141169

An In-depth Technical Guide on the Solubility of D149 Dye in Common Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the indoline-based
organic sensitizer, D149 dye. It is intended to be a valuable resource for researchers and
scientists working with this dye in various applications, including dye-sensitized solar cells
(DSSCs) and other optoelectronic devices. This document compiles available solubility data,
details experimental protocols for solubility determination, and presents a visual workflow for
these procedures.

Introduction to D149 Dye

D149, also known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-
hexahydrocyclopent[b]indol-7-yllmethylene]-2-(3-ethyl-4-o0xo0-2-thioxo-5-thiazolidinylidene)-4-
oxo-3-thiazolidineacetic acid, is a metal-free organic dye extensively used in the field of
photovoltaics. Its high molar extinction coefficient and excellent photoelectric conversion
efficiency make it a subject of significant research interest. Understanding its solubility in
various organic solvents is crucial for solution processing, device fabrication, and for
conducting photochemical and photophysical studies.

Quantitative Solubility Data
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The solubility of D149 dye has been reported in a limited number of solvents. The available
guantitative data is summarized in the table below. For many common organic solvents, while
they are used to dissolve D149 for various experimental purposes, specific quantitative
solubility values have not been formally published. In such cases, the qualitative solubility is
noted.
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Solvent

Molar Mass
(g/mol)

Solubility
(g/L)

Molar
Solubility
(mol/L)

Temperatur
e (°C)

Notes

Dimethyl
Sulfoxide
(DMSO0)

78.13

~0.00135

Not Specified

Ultrasonic
assistance
may be
required.[1][2]

Water

18.02

<0.1

Insoluble

Not Specified

Acetonitrile

41.05

Data not

available

Data not

available

Not Specified

Commonly
used as a
solvent for
spectroscopic
and
electrochemic
al studies of
D149.[3][4][5]

Ethanol

46.07

Data not

available

Data not

available

Not Specified

Used as a
solvent for
studies on
the effect of
solvent
polarity on
D149's
properties.[6]
[718]

Methanol

32.04

Data not

available

Data not

available

Not Specified

Employed in
investigations
of hydrogen
bonding
effects on the
dye's excited
state

dynamics.[3]
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Tetrahydrofur
an (THF)

72.11

Data not

available

Data not

available

Not Specified

Utilized as a
solvent for
preparing
D149
solutions for
sensitizing
semiconducto

r films.

Acetone 58.08

Data not

available

Data not

available

Not Specified

Mentioned as
a solvent in
studies of the
dye's
relaxation

dynamics.[6]

Toluene 92.14

Data not

available

Data not

available

Not Specified

Used as a
non-polar
solvent in
photophysical
studies of
D149.[3]

Chloroform 119.38

Data not

available

Data not

available

Not Specified

Employed in
studies of
solvent
effects on the
dye's excited
state lifetime.

[6]

tert-Butanol 74.12

Data not

available

Data not

available

Not Specified

Often used in
combination
with
acetonitrile
for dissolving
D149.[1]

Note: The molecular weight of D149 dye is 741.94 g/mol .[9]
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Experimental Protocols for Solubility Determination

The following protocols describe established methods for determining the solubility of a dye like
D149 in organic solvents.

Saturation Shake-Flask Method

This is a widely recognized and reliable method for determining the thermodynamic solubility of
a compound.[10][11][12][13][14]

Objective: To determine the equilibrium concentration of D149 dye in a specific solvent at a
controlled temperature.

Materials:

o D149 dye, solid

e High-purity organic solvents

e Analytical balance

e Glass vials with screw caps

e Shaking incubator or orbital shaker with temperature control
o Centrifuge

e Volumetric flasks and pipettes

e UV-Vis Spectrophotometer

Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of solid D149 dye to a glass
vial containing a known volume of the selected organic solvent. The presence of undissolved
solid is essential to ensure that a saturated solution is formed.

o Equilibration: Seal the vials tightly to prevent solvent evaporation. Place the vials in a
shaking incubator set to a constant temperature (e.g., 25 °C). Agitate the vials for a
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predetermined period (typically 24-48 hours) to allow the system to reach equilibrium. The
required equilibration time should be determined empirically by taking measurements at
different time points until the concentration of the dissolved dye remains constant.

» Phase Separation: After equilibration, remove the vials from the shaker. Allow the vials to
stand undisturbed for a short period to allow the excess solid to settle. For finer suspensions,
centrifuge the vials at a high speed to pellet the undissolved solid.

o Sample Collection: Carefully withdraw a known volume of the clear supernatant using a
pipette without disturbing the solid pellet.

« Dilution: Dilute the collected supernatant with the same solvent to a concentration that falls
within the linear range of the UV-Vis spectrophotometer's calibration curve.

e Quantification: Measure the absorbance of the diluted solution at the wavelength of
maximum absorbance (Amax) for D149 dye in the respective solvent.

» Calculation: Calculate the concentration of D149 in the saturated solution using the Beer-
Lambert law and the previously established calibration curve. The solubility is then
determined by multiplying the measured concentration by the dilution factor.

UV-Vis Spectrophotometric Method for Concentration
Determination

This method is used to quantify the amount of dissolved dye and requires the creation of a
standard calibration curve.[15][16][17][18]

Objective: To establish a relationship between the absorbance and concentration of D149 dye
in a specific solvent.

Materials:
e D149 dye, solid
o High-purity organic solvent

e Analytical balance
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e Volumetric flasks

e UV-Vis Spectrophotometer

e Cuvettes

Procedure:

Preparation of Stock Solution: Accurately weigh a known mass of D149 dye and dissolve it
in a known volume of the solvent in a volumetric flask to prepare a stock solution of a
specific concentration.

Preparation of Standard Solutions: Prepare a series of standard solutions of decreasing
concentrations by performing serial dilutions of the stock solution.

Spectrophotometric Measurement:

o Set the UV-Vis spectrophotometer to measure the absorbance at the Amax of D149 in the
chosen solvent.

o Use the pure solvent as a blank to zero the spectrophotometer.
o Measure the absorbance of each standard solution.

Calibration Curve: Plot a graph of absorbance versus concentration for the standard
solutions. The resulting plot should be a straight line that passes through the origin, in
accordance with the Beer-Lambert law. Determine the equation of the line (y = mx + ¢),
where 'y' is the absorbance, X' is the concentration, 'm' is the slope (molar absorptivity if the
path length is 1 cm), and 'c' is the y-intercept (which should be close to zero). This calibration
curve can then be used to determine the concentration of unknown D149 solutions.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the saturation shake-flask method for

determining the solubility of D149 dye.
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Workflow for Solubility Determination of D149 Dye

1. Prepare Supersaturated Solution
(Excess D149 in Solvent)

2. Equilibrate
(Shake at Constant Temperature)

3. Phase Separation
(Centrifuge/Settle)

4. Collect Supernatant

5. Dilute Supernatant

6. Measure Absorbance
(UV-Vis Spectrophotometer)

7. Calculate Concentration
(Using Calibration Curve)

Solubility Data

Click to download full resolution via product page

Caption: A flowchart of the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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